Cas no 1641-35-6 (Sodium (phenylthio)acetate)

• Product Name: Sodium (phenylthio)acetate
• CAS No: 1641-35-6
• MF: C₈H₇NaO₂S
• MW: 190.194751977921
• CID: 2656468
• Update Time: 2023-08-06

Sodium (phenylthio)acetate Chemical and Physical Properties

Names and Identifiers

• (Phenylthio)acetic acid sodium salt
• Sodium (phenylthio)acetate
• NU37C3Q9Y3
• sodium phenylmercaptoacetate
• Acetic acid, 2-(phenylthio)-, sodium salt (1:1)
• Q27285059

• Inchi： 1S/C8H8O2S.Na/c9-8(10)6-11-7-4-2-1-3-5-7;/h1-5H,6H2,(H,9,10);/q;+1/p-1
• InChI Key： OYCGIXLICRSQPW-UHFFFAOYSA-M
• SMILES： S(CC(=O)[O-])C1C=CC=CC=1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Topological Polar Surface Area: 65.4